Cas no 1538909-09-9 (3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol)

• Product Name: 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol
• CAS No: 1538909-09-9
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 6506916
• PubChem ID: 57323756
• Update Time: 2025-11-02

3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol Chemical and Physical Properties

Names and Identifiers

• AKOS018581535
• 1538909-09-9
• EN300-5130332
• 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol

• Inchi： 1S/C11H14N2S/c1-9(7-14)6-13-8-12-10-4-2-3-5-11(10)13/h2-5,8-9,14H,6-7H2,1H3
• InChI Key： XOJZGXHZPBBRTB-UHFFFAOYSA-N
• SMILES： SCC(C)CN1C=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 206.08776963g/mol
• Monoisotopic Mass: 206.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 18.8Ų

Additional information on 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol

Comprehensive Overview of 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol (CAS No. 1538909-09-9)

The compound 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol (CAS No. 1538909-09-9) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This thiol derivative, characterized by the presence of a benzodiazole moiety and a methylpropane-thiol group, is a subject of interest for researchers in medicinal chemistry, material science, and agrochemical industries. Its molecular formula and intricate structure make it a valuable candidate for further exploration.

One of the most frequently searched questions regarding 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol revolves around its synthesis methods and reactivity. Researchers often inquire about the optimal conditions for its preparation, as well as its stability under different environmental factors. The compound's thiol group is particularly noteworthy, as it can participate in various chemical reactions, including oxidation and conjugation, which are critical for designing novel derivatives with enhanced properties.

In the context of medicinal chemistry, 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol has been explored for its potential biological activity. The benzodiazole scaffold is known for its presence in pharmacologically active compounds, and the addition of a thiol functionality could further modulate its interactions with biological targets. Recent studies have highlighted its possible role in modulating enzyme activity or serving as a building block for drug discovery. However, comprehensive clinical data are still limited, and further research is needed to validate these hypotheses.

Another area of interest is the compound's application in material science. The thiol group in 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol makes it a promising candidate for surface modification and polymer chemistry. Thiols are widely used in creating self-assembled monolayers (SAMs) and functionalizing nanoparticles, which are essential for developing advanced materials with tailored properties. This aligns with the growing demand for sustainable materials and nanotechnology solutions in industries such as electronics and coatings.

From an analytical chemistry perspective, the characterization of 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods are crucial for ensuring the purity and identity of the compound, especially when it is used in high-value applications. Researchers often search for analytical protocols and reference standards to facilitate their work, underscoring the need for reliable data and methodologies.

The safety profile of 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol is another topic of frequent inquiry. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its integrity. Users often seek information on material safety data sheets (MSDS) and storage conditions to ensure compliance with laboratory safety standards.

In summary, 3-(1H-1,3-benzodiazol-1-yl)-2-methylpropane-1-thiol (CAS No. 1538909-09-9) is a versatile compound with promising applications across multiple disciplines. Its unique structure, combined with the functional thiol group and benzodiazole core, makes it a valuable subject for ongoing research. As interest in specialty chemicals and functional materials continues to grow, this compound is likely to remain a focal point for innovation and discovery.